Cas no 850087-32-0 (BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER)
850087-32-0 structure
Product Name:BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER
CAS No:850087-32-0
MF:C11H14N2O5
MW:254.239263057709
CID:3403457
Update Time:2025-03-16
BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER
- Butanedioic acid, 2-oxo-3-(1H-pyrazol-1-yl)-, 1,4-diethyl ester
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- Inchi: 1S/C11H14N2O5/c1-3-17-10(15)8(13-7-5-6-12-13)9(14)11(16)18-4-2/h5-8H,3-4H2,1-2H3
- InChI Key: GWCXTIBRKPNLPS-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(=O)C(N1C=CC=N1)C(OCC)=O
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 366.5±37.0 °C(Predicted)
- pka: -0.07±0.46(Predicted)
BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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